Cas no 1781297-29-7 (Ethyl 4-amino-3-(difluoromethyl)butanoate)

• Product Name: Ethyl 4-amino-3-(difluoromethyl)butanoate
• CAS No: 1781297-29-7
• MF: C₇H₁₃F₂NO₂
• MW: 181.1804292202
• CID: 5655665
• PubChem ID: 105471863
• Update Time: 2025-05-24

Ethyl 4-amino-3-(difluoromethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27725111
• 1781297-29-7
• ethyl 4-amino-3-(difluoromethyl)butanoate
• Ethyl 4-amino-3-(difluoromethyl)butanoate

• Inchi： 1S/C7H13F2NO2/c1-2-12-6(11)3-5(4-10)7(8)9/h5,7H,2-4,10H2,1H3
• InChI Key： FSFBSLMVPVKZHV-UHFFFAOYSA-N
• SMILES： FC(C(CN)CC(=O)OCC)F

Computed Properties

• Exact Mass: 181.09143498g/mol
• Monoisotopic Mass: 181.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 4-amino-3-(difluoromethyl)butanoate

Ethyl 4-amino-3-(difluoromethyl)butanoate (CAS No. 1781297-29-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-amino-3-(difluoromethyl)butanoate, with the CAS number 1781297-29-7, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its ethyl ester functionality and the presence of both an amino group and a difluoromethyl substituent, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents.

The structural features of Ethyl 4-amino-3-(difluoromethyl)butanoate make it an ideal candidate for further functionalization, enabling the synthesis of complex molecules with diverse biological activities. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred choice for medicinal chemists aiming to develop drugs with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on the development of small molecule inhibitors targeting various disease pathways. Ethyl 4-amino-3-(difluoromethyl)butanoate has emerged as a critical building block in this endeavor. For instance, studies have demonstrated its utility in the synthesis of potent kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The incorporation of the amino group into these inhibitors allows for selective binding to target proteins, thereby minimizing off-target effects.

The pharmaceutical industry has also explored the use of Ethyl 4-amino-3-(difluoromethyl)butanoate in the development of antibiotics and antiviral agents. The unique chemical properties of this compound enable the creation of molecules that can effectively disrupt bacterial cell wall synthesis or inhibit viral replication. Furthermore, its compatibility with various synthetic methodologies makes it a valuable asset in drug discovery pipelines.

Advances in computational chemistry have further highlighted the significance of Ethyl 4-amino-3-(difluoromethyl)butanoate. Molecular modeling studies have revealed that modifications to its structure can lead to enhanced bioavailability and reduced toxicity. These insights have guided researchers in optimizing synthetic routes to produce derivatives with improved pharmacological properties.

The demand for high-quality intermediates like Ethyl 4-amino-3-(difluoromethyl)butanoate continues to grow as pharmaceutical companies strive to develop innovative therapies. Manufacturers specializing in fine chemicals have invested heavily in optimizing production processes to ensure consistent purity and yield. This commitment to quality has made this compound a reliable choice for researchers worldwide.

In conclusion, Ethyl 4-amino-3-(difluoromethyl)butanoate (CAS No. 1781297-29-7) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and broad applicability make it an indispensable tool for medicinal chemists. As research progresses, we can expect to see even more innovative uses for this compound, further solidifying its role in the development of next-generation therapeutics.